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Compound of Interest

Compound Name: Eritoran (tetrasodium)

Cat. No.: B12382214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eritoran (E5564) is a synthetic lipid A analog that functions as a potent and specific antagonist

of the Toll-like receptor 4 (TLR4) complex.[1] By competitively inhibiting the binding of

lipopolysaccharide (LPS) to the MD-2–TLR4 complex, Eritoran effectively blocks the

downstream inflammatory signaling cascades.[1][2] This mechanism of action has led to its

investigation in conditions characterized by excessive inflammation, such as severe sepsis.[3]

[4] These application notes provide detailed information on the solubility and stability of Eritoran

tetrasodium in Dimethyl Sulfoxide (DMSO), along with protocols for its handling and analysis.

Quantitative Data Summary
While comprehensive quantitative solubility data for Eritoran tetrasodium in DMSO is not

extensively published, the available information from supplier technical data sheets provides a

baseline for its solubility and stability.

Table 1: Solubility of Eritoran Tetrasodium in DMSO
Parameter Value Source

Qualitative Solubility Soluble in DMSO MedKoo Biosciences[1]

Achievable Stock Conc. ≥ 40 mg/mL TargetMol[5]
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Note: The achievable stock concentration is based on a protocol for preparing a "mother liquor"

for in vivo formulations and represents a demonstrated concentration, not necessarily the

maximum solubility limit.

Table 2: Stability and Storage of Eritoran Tetrasodium in
DMSO

Condition Duration Recommendation Source

Short-term Storage Days to Weeks 0 - 4 °C
MedKoo

Biosciences[1]

Long-term Storage Months -20 °C
MedKoo

Biosciences[1]

General Shelf-Life > 2 years Proper Storage
MedKoo

Biosciences[1]

In-solvent Stability Up to 1 year -80 °C TargetMol[5]

Signaling Pathway of Eritoran Tetrasodium
Eritoran exerts its anti-inflammatory effects by blocking the TLR4 signaling pathway at the

receptor level. Upon binding of its natural ligand, LPS, TLR4 initiates two primary downstream

signaling cascades: the MyD88-dependent and the TRIF-dependent pathways. Both ultimately

lead to the production of pro-inflammatory cytokines. Eritoran, by preventing LPS binding,

inhibits the activation of both of these pathways.
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Figure 1: Eritoran's inhibition of TLR4 signaling pathways.

Experimental Protocols
The following are generalized protocols that can be adapted for the determination of the

solubility and stability of Eritoran tetrasodium in DMSO.

Protocol 1: Preparation of Eritoran Tetrasodium Stock
Solution in DMSO
Objective: To prepare a concentrated stock solution of Eritoran tetrasodium in DMSO for use in

various assays.

Materials:

Eritoran tetrasodium (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO, ≥99.9% purity)

Sterile microcentrifuge tubes or amber glass vials
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Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:

Calculation: Determine the mass of Eritoran tetrasodium required to achieve the desired

concentration. The molecular weight of Eritoran tetrasodium is 1401.60 g/mol .

Example for a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 L * 1401.60 g/mol =

14.016 mg for 1 mL of DMSO.

Weighing: Accurately weigh the calculated amount of Eritoran tetrasodium powder and place

it in a sterile vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

Eritoran tetrasodium.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term storage or 0-4°C for short-term use, protected from light

and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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